4'-methyl-N-(3-pyridinyl)[1,1'-biphenyl]-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4'-methyl-N-(3-pyridinyl)[1,1'-biphenyl]-4-sulfonamide is a useful research compound. Its molecular formula is C18H16N2O2S and its molecular weight is 324.4g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 0.5 [ug/ml]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Research has demonstrated innovative synthetic methodologies for compounds closely related to 4'-methyl-N-(3-pyridinyl)[1,1'-biphenyl]-4-sulfonamide. For instance, an efficient one-pot, palladium-catalyzed, microwave-assisted reaction has been developed for the synthesis of N-(pyridin-2-ylmethyl) biphenyl-4-sulfonamides, showcasing good substrate scope, excellent functional group compatibility, and superior yields compared to existing procedures (H. Zhiyou et al., 2015). Additionally, the synthesis of copper(II) complexes with new N-substituted sulfonamides has been explored, revealing insights into their structural properties and potential nuclease activity (A. Bodoki et al., 2020).
Biological Applications
The potential antimicrobial and anticancer activities of sulfonamide derivatives have been a significant focus of research. A study on the generation of broad specificity antibodies for sulfonamide antibiotics and the development of an enzyme-linked immunosorbent assay (ELISA) highlights the application in detecting sulfonamide antibiotics in milk samples, showcasing the compound's relevance in food safety and pharmacology (J. Adrián et al., 2009). Furthermore, novel 4-substituted-N-(phenylcarbamoyl)-3-pyridinesulfonamides have been synthesized and evaluated for their in vitro anticancer activity, providing insights into structure-activity relationships and potential therapeutic applications (Krzysztof Szafrański et al., 2015).
Structural Analysis
The supramolecular structures of isomeric sulfonamides have been analyzed, revealing variations in their hydrogen-bonding arrangements. Such studies contribute to a deeper understanding of the compound's chemical behavior and potential applications in material science and drug design (Nada Kosutić Hulita et al., 2005).
Mechanism of Action
Target of Action
Similar compounds have been found to targetLeishmania aethiopica and Plasmodium berghei
Mode of Action
It’s suggested that the compound may interact with its targets in a way that inhibits their function . The compound’s interaction with its targets and the resulting changes are subject to further investigation.
Biochemical Pathways
Related compounds have been found to affect pathways associated withantileishmanial and antimalarial activities . More research is needed to identify the exact biochemical pathways this compound affects.
Result of Action
Related compounds have shown significantantipromastigote activity and inhibition effects against Plasmodium berghei . More research is needed to describe the specific effects of this compound.
Properties
IUPAC Name |
4-(4-methylphenyl)-N-pyridin-3-ylbenzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O2S/c1-14-4-6-15(7-5-14)16-8-10-18(11-9-16)23(21,22)20-17-3-2-12-19-13-17/h2-13,20H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DORYIKUGPSJBHZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC=C(C=C2)S(=O)(=O)NC3=CN=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501332958 |
Source
|
Record name | 4-(4-methylphenyl)-N-pyridin-3-ylbenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501332958 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
324.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
0.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49717935 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
667913-36-2 |
Source
|
Record name | 4-(4-methylphenyl)-N-pyridin-3-ylbenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501332958 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.